![molecular formula C17H19FN2OS B5707332 N-(2-ethoxyphenyl)-N'-[2-(4-fluorophenyl)ethyl]thiourea](/img/structure/B5707332.png)
N-(2-ethoxyphenyl)-N'-[2-(4-fluorophenyl)ethyl]thiourea
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Overview
Description
N-(2-ethoxyphenyl)-N'-[2-(4-fluorophenyl)ethyl]thiourea, also known as EFTU, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound is a member of the thiourea family, which has been extensively studied for their diverse biological activities.
Scientific Research Applications
N-(2-ethoxyphenyl)-N'-[2-(4-fluorophenyl)ethyl]thiourea has been studied for its potential therapeutic applications in various fields of medicine. It has been shown to possess anti-inflammatory, anti-cancer, and anti-microbial properties. In particular, this compound has been found to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for cancer therapy. Additionally, this compound has been shown to have anti-inflammatory effects by suppressing the production of pro-inflammatory cytokines. Furthermore, this compound has been found to possess anti-microbial activity against both gram-positive and gram-negative bacteria.
Mechanism of Action
The mechanism of action of N-(2-ethoxyphenyl)-N'-[2-(4-fluorophenyl)ethyl]thiourea is not fully understood, but it is believed to involve the inhibition of various cellular pathways. This compound has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. This inhibition leads to the accumulation of DNA damage, which ultimately results in cell death. Additionally, this compound has been found to inhibit the activity of NF-κB, a transcription factor that plays a key role in the regulation of inflammation and immunity. By inhibiting NF-κB, this compound suppresses the production of pro-inflammatory cytokines, leading to its anti-inflammatory effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that this compound inhibits the growth of cancer cells by inducing apoptosis and cell cycle arrest. Additionally, this compound has been found to have anti-inflammatory effects by suppressing the production of pro-inflammatory cytokines. Furthermore, this compound has been shown to have anti-microbial activity against both gram-positive and gram-negative bacteria.
Advantages and Limitations for Lab Experiments
One advantage of N-(2-ethoxyphenyl)-N'-[2-(4-fluorophenyl)ethyl]thiourea is its ability to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for cancer therapy. Additionally, this compound has been found to possess anti-inflammatory and anti-microbial properties, which may have potential therapeutic applications. However, one limitation of this compound is its low solubility in water, which may limit its use in certain experimental settings. Furthermore, the mechanism of action of this compound is not fully understood, which may hinder its development as a therapeutic agent.
Future Directions
There are several future directions for the study of N-(2-ethoxyphenyl)-N'-[2-(4-fluorophenyl)ethyl]thiourea. One direction is to further elucidate the mechanism of action of this compound, which may lead to the development of more effective therapeutic agents. Additionally, the anti-inflammatory and anti-microbial properties of this compound may have potential applications in the treatment of various diseases. Furthermore, the low solubility of this compound may be addressed through the development of more soluble analogs. Overall, the study of this compound holds promise for the development of novel therapeutic agents with diverse applications.
Synthesis Methods
The synthesis of N-(2-ethoxyphenyl)-N'-[2-(4-fluorophenyl)ethyl]thiourea involves the reaction between 2-ethoxyaniline and 4-fluoroacetophenone in the presence of ammonium thiocyanate and ethanol. The reaction proceeds through the formation of an intermediate, which is then converted to this compound through the addition of hydrochloric acid. The yield of this compound is typically around 60%, and the compound can be purified through recrystallization.
properties
IUPAC Name |
1-(2-ethoxyphenyl)-3-[2-(4-fluorophenyl)ethyl]thiourea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19FN2OS/c1-2-21-16-6-4-3-5-15(16)20-17(22)19-12-11-13-7-9-14(18)10-8-13/h3-10H,2,11-12H2,1H3,(H2,19,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WDKPUYVTPLXTGL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1NC(=S)NCCC2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19FN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
25.4 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID24797359 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
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